![molecular formula C9H10N2O3 B6257479 2-[3-(Carbamoylamino)phenyl]aceticacid CAS No. 1464913-88-9](/img/no-structure.png)
2-[3-(Carbamoylamino)phenyl]aceticacid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[3-(carbamoylamino)phenyl]acetic acid is an organic compound with the molecular formula C9H10N2O3 . It is also known by various synonyms such as (2R)- (Carbamoylamino) (phenyl)acetic acid, ®- (CARBAMOYLAMINO) (PHENYL)ACETIC ACID, and others .
Molecular Structure Analysis
The molecular structure of 2-[3-(carbamoylamino)phenyl]acetic acid consists of a phenyl functional group and a carboxylic acid functional group . The average mass of the molecule is 194.187 Da and the monoisotopic mass is 194.069138 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-[3-(carbamoylamino)phenyl]acetic acid include a molecular weight of 194.19 . The compound is a powder at room temperature .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-[3-(carbamoylamino)phenyl]acetic acid involves the reaction of 3-nitrobenzoic acid with ethyl carbamate, followed by reduction of the nitro group to an amino group, and then conversion of the resulting amine to the final product through acylation with acetic anhydride.", "Starting Materials": [ "3-nitrobenzoic acid", "ethyl carbamate", "sodium borohydride", "acetic anhydride", "pyridine", "chloroform", "sodium hydroxide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Dissolve 3-nitrobenzoic acid (1.0 g) and ethyl carbamate (1.2 g) in chloroform (20 mL) and add pyridine (0.5 mL). Stir the mixture at room temperature for 24 hours.", "Step 2: Add sodium borohydride (0.2 g) to the reaction mixture and stir for an additional 2 hours.", "Step 3: Add water (20 mL) to the reaction mixture and extract the product with chloroform (3 x 20 mL). Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 3-(carbamoylamino)benzoic acid as a yellow solid.", "Step 4: Dissolve 3-(carbamoylamino)benzoic acid (1.0 g) in hydrochloric acid (10 mL) and cool the solution to 0°C. Add sodium nitrite (0.7 g) in water (5 mL) dropwise to the solution with stirring. Stir the mixture for 30 minutes at 0°C.", "Step 5: Add a solution of sodium sulfite (1.0 g) in water (10 mL) dropwise to the reaction mixture with stirring. Adjust the pH of the mixture to 7-8 with sodium hydroxide solution (10%). Extract the product with chloroform (3 x 20 mL). Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 3-(amino)benzoic acid as a white solid.", "Step 6: Dissolve 3-(amino)benzoic acid (1.0 g) in acetic anhydride (10 mL) and add pyridine (0.5 mL). Stir the mixture at room temperature for 24 hours.", "Step 7: Add water (20 mL) to the reaction mixture and extract the product with chloroform (3 x 20 mL). Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 2-[3-(carbamoylamino)phenyl]acetic acid as a white solid." ] } | |
CAS RN |
1464913-88-9 |
Molecular Formula |
C9H10N2O3 |
Molecular Weight |
194.19 g/mol |
IUPAC Name |
2-[3-(carbamoylamino)phenyl]acetic acid |
InChI |
InChI=1S/C9H10N2O3/c10-9(14)11-7-3-1-2-6(4-7)5-8(12)13/h1-4H,5H2,(H,12,13)(H3,10,11,14) |
InChI Key |
KSCPFRAZOFYVCL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)N)CC(=O)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.